Cas no 82668-50-6 (ethyl 2-(1H-pyrazol-3-yl)acetate)

• Product Name: ethyl 2-(1H-pyrazol-3-yl)acetate
• CAS No: 82668-50-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD11036165
• CID: 60483
• PubChem ID: 13036423
• Update Time: 2024-10-27

ethyl 2-(1H-pyrazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-3-yl)acetic acid ethyl ester
• Ethyl 2-(1H-pyrazol-3-yl)acetate
• (1H-Pyrazol-3-yl)-acetic acid ethyl ester
• 1H-Pyrazole-3-acetic acid ethyl ester
• ethyl 2-(1H-pyrazol-5-yl)acetate
• AC-6393
• Ethyl 1H-pyrazole-3-acetate (ACI)
• Ethyl (1H-pyrazol-3-yl)acetate
• SCHEMBL5591411
• 82668-50-6
• CS-0054104
• FT-0731202
• SB13080
• 1H-Pyrazol-3-acetic acid ethyl ester
• F12966
• SCHEMBL15528277
• DTXSID50515977
• MFCD11036165
• AKOS006307281
• SY030920
• DS-11675
• A840409
• Ethyl (1H-pyrazol-5-yl)acetate
• 2-(1H-pyrazol-5-yl)acetic acid ethyl ester
• Ethyl 2-(3-Pyrazolyl)acetate
• ethyl 2-(1H-pyrazol-5-yl)ethanoate
• Ethyl2-(3-Pyrazolyl)acetate
• J-504715
• AMY202003240
• DB-075862
• ethyl 2-(1H-pyrazol-3-yl)acetate

• MDL： MFCD11036165
• Inchi： 1S/C7H10N2O2/c1-2-11-7(10)5-6-3-4-8-9-6/h3-4H,2,5H2,1H3,(H,8,9)
• InChI Key： MZLKPCAZQWMXFD-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CNN=1)OCC

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 289.5°C at 760 mmHg
• Flash Point: 128.9 °C
• Refractive Index: 1.516
• PSA: 54.98000
• LogP: 0.51530

ethyl 2-(1H-pyrazol-3-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles